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Compound of Interest

Compound Name: 2-amino-N,N-dimethylacetamide

Cat. No.: B112170

Essential Safety and Handling Guide for 2-
amino-N,N-dimethylacetamide

This guide provides crucial safety and logistical information for the handling and disposal of 2-
amino-N,N-dimethylacetamide, tailored for researchers, scientists, and drug development
professionals. Following these procedures is essential for ensuring laboratory safety.

Hazard Summary

2-amino-N,N-dimethylacetamide is a corrosive substance that can cause severe skin burns
and eye damage.[1] It may also be corrosive to metals.[1] In case of major skin contact,
medical observation for at least 24 hours is recommended due to the possibility of delayed
reactions.[1]

Personal Protective Equipment (PPE)

The appropriate Personal Protective Equipment (PPE) must be worn at all times when handling
2-amino-N,N-dimethylacetamide. The selection of PPE should be based on a thorough risk
assessment of the specific laboratory procedures to be performed.
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PPE Category Specification Standard

) Wear chemical safety goggles
Eye and Face Protection ] EN 166[1]
and a face shield.

_ Wear protective gloves
Hand Protection ) i EN 374[1]
resistant to chemicals.

Protective Clothing Wear protective clothing. EN 340[1]

Wear footwear protecting
Footwear ) ) EN 13832[1]
against chemicals.

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other

] ] symptoms are experienced.

Respiratory Protection o EN 133[1], EN 149[2]

For firefighting or other
emergency conditions, a self-
contained breathing apparatus
(SCBA) with a full face-piece
operated in a pressure-

demand mode is required.

Operational Plan: Step-by-Step Handling
Procedures

1.

Engineering Controls:
Work in a well-ventilated area.[1][3]
Use a chemical fume hood for all operations.[2]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[2]3]

. Safe Handling:
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» Avoid breathing vapors, mist, or spray.[1][2]

e Prevent contact with skin and eyes.[1]

e Do not eat, drink, or smoke in the handling area.
o Keep containers tightly closed when not in use.[2]

» Store in original, labeled containers in a cool, dry, well-ventilated area away from
incompatible materials such as acids and oxidizing agents.[1]

» Protect containers from physical damage and check regularly for leaks.[1]

3. Spill Management:

 In case of a spill, evacuate the area.[2]

o Contain the spill using sand, earth, or other inert absorbent material.[1]

e Stop the leak if it is safe to do so.[1]

o Collect the absorbed material into a suitable, labeled container for disposal.[1][2]
o Clean the spill area thoroughly.

Emergency Procedures

» Eye Contact: Immediately flush eyes with running water for at least 15 minutes, keeping
eyelids open.[1] Seek immediate medical attention.[1]

» Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected area with
soap and plenty of water for 15 to 30 minutes.[1] Seek immediate medical attention.[1]

 Inhalation: Move the person to fresh air.[2] If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration.[2] Seek immediate medical attention.[1]

[2]
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e Ingestion: Rinse mouth with water.[1] Do NOT induce vomiting.[1][2] Seek immediate
medical attention.[1]

Disposal Plan

All waste materials, including contaminated PPE and spill cleanup materials, must be treated
as hazardous waste.

o Chemical Waste: Dispose of 2-amino-N,N-dimethylacetamide in a designated, labeled, and
sealed container.[1]

o Contaminated Materials: All contaminated items, such as gloves, absorbent materials, and
disposable lab coats, must be placed in a sealed container for hazardous waste disposal.

o Follow all local, state, and federal regulations for hazardous waste disposal.[1]

PPE Selection and Use Workflow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR952034_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR952034_msds.pdf
https://www.fishersci.com/store/msds?partNumber=D1601&productDescription=N%2CN-DIMETHYLACETAMIDE+GC+HS+1L&vendorId=VN00033897&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR952034_msds.pdf
https://www.benchchem.com/product/b112170?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR952034_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR952034_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE oty Operatng Gui

Check Availability & Pricing

4 1. Risk Assessment

Identify Hazards
(Corrosive, Skin/Eye Damage)

eads to
Y

(Evaluate Exposure Potential|
k(Task Duration, Quantity) )

informs

2. PPE Selection
\ \ Y \

Eye/Face Protection Hand Protection Body Protection Respiratory Protection
(Goggles & Face Shield) (Chemically Resistant Gloves) (Lab Coat/Protective Clothing) (Respirator as needed)

/3. Proper Use and Maintenance\

Gnspect PPE Before Use)

A
Don PPE Correctly
A

G:ollow Safe Work Practices)

\
Doff PPE Correctly

4. Diwosal

AN J/

Dispose of Contaminated PPE
as Hazardous Waste

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b112170?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for PPE selection and use when handling 2-amino-N,N-
dimethylacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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